(2R)-Octyl-α-hydroxyglutarate-d17

• Molecular Formula: C13H7D17O5
• Molecular Weight: 277.4
• InChI Key: UJZOKTKSGUOCCM-XDYCJWJQSA-N
• Appearance: Assay:≥99% deuterated forms (d1-d17)A crystalline solid
• synonyms: (2R)-2-Hydroxypentanedioic Acid 1-Octyl Ester-d17

Description

α-Hydroxyglutaric acid (2-HG;  Item No. 16374) is normally metabolized to 2-oxoglutarate by D- and L-2-hydroxyglutarate dehydrogenases. Mutations in these enzymes cause 2-hydroxyglutaric aciduria, a neurometabolic disorder. Recent studies have found that mutations in isocitrate dehydrogenase 1 (IDH1) and IDH2, typically associated with certain cancers, can cause these enzymes to convert isocitrate to 2-HG, rather than α-ketoglutarate. 2-HG is structurally similar to α-ketoglutarate and competitively inhibits α-ketoglutarate-dependent dioxygenases, including lysine demethylases and DNA hydroxylases. (2R)-Octyl-α-hydroxyglutarate-d17 is intended for use as an internal standard for the quantification of (2R)-octyl-α-hydroxyglutarate by GC- or LC-MS. (2R)-Octyl-α-hydroxyglutarate is a cell-permeable derivative of the D-isomer of 2-HG. It has been used to examine the contribution of D-2-HG to the oxidative mitochondrial processes of IDH1-mutated cancer cells.

Scientific Research Applications

Metabolic and Oncogenic Significance

(2R)-Octyl-α-hydroxyglutarate-d17, a derivative of 2-hydroxyglutarate (2HG), plays a pivotal role in cellular metabolism and has significant implications in oncology. 2HG is known to be a potent competitor of α-ketoglutarate (α-KG) and can inhibit multiple α-KG dependent dioxygenases, which are involved in epigenetic modifications. This inhibition has been linked to an elevated risk of malignant tumors, making the analysis and understanding of 2HG and its derivatives crucial for disease diagnosis and therapy (Cheng et al., 2015).

Diagnostic and Analytical Applications

Advanced analytical techniques such as chiral derivatization combined with liquid chromatography/mass spectrometry analysis have been developed to determine the concentrations of 2HG enantiomers in biological samples. This sensitive determination is particularly important for the precise diagnosis of 2HG-related metabolic diseases and understanding the biochemical mechanisms underlying various pathologies (Cheng et al., 2015). Additionally, studies have explored the utility of 2HG and its derivatives as metabolic biomarkers for mutant enzyme activity in diseases like glioma, further underscoring their diagnostic significance (Andronesi et al., 2013).

Immunometabolism and Cellular Differentiation

Recent research has also highlighted the role of 2HG in immunometabolism, with findings suggesting that it influences the fate and function of immune cells. For instance, S-2-hydroxyglutarate, an enantiomer of 2HG, has been shown to regulate CD8+ T-lymphocyte fate, impacting their proliferation, persistence, and anti-tumor capacity, which is of considerable interest in developing novel therapeutic strategies for autoimmune diseases and cancer (Tyrakis et al., 2016).

Epigenetic Regulation

Moreover, 2HG's ability to modulate epigenetic regulation through its interaction with α-KG-dependent dioxygenases is a subject of ongoing research. It has been observed to alter epigenetic markers, such as DNA methylation, which plays a crucial role in cellular differentiation and tumorigenesis (Intlekofer et al., 2015).

Biochemical and Structural Studies

Biochemical and structural analyses of (2R)-Octyl-α-hydroxyglutarate-d17 and similar compounds contribute to our understanding of the molecular mechanisms underlying their biological effects. Studies employing techniques like 2H-NMR spectroscopy have been utilized to understand the dynamics and structural aspects of these compounds in different phases and conditions, shedding light on their biochemical behavior and potential applications in various fields, including materials science (Zahid et al., 2018).